5-Bromo-2-chloro-N-phenyl-benzenesulfonamide

• Molecular Formula: C12H9BrClNO2S
• Molecular Weight: 346.63 g/mol
• IUPAC Name: 5-bromo-2-chloro-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C12H9BrClNO2S/c13-9-6-7-11(14)12(8-9)18(16,17)15-10-4-2-1-3-5-10/h1-8,15H
• InChI Key: JATQJKXMRVBIIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)Br)Cl

Description

5-Bromo-2-chloro-N-phenyl-benzenesulfonamide is a useful research compound. Its molecular formula is C12H9BrClNO2S and its molecular weight is 346.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirring solution of aniline (0.324 ml, 3.55 mmol) in DCM (10 ml) is added pyridine (1.44 ml, 17.76 mmol) followed by a solution of 5-bromo-2-chloro-benzenesulfonyl chloride (1.03 g, 3.55 mmol) in DCM (10 ml). The reaction mixture is stirred at room temperature for 18 hours. DCM (20 ml) is added and the reaction mixture is washed with 2M HCl (50 ml), dried over MgSO4 and concentrated in vacuo to afford the title compound.